Cas no 139461-67-9 (1H-Indole, 2-[(3-nitrophenyl)thio]-)

• Product Name: 1H-Indole, 2-[(3-nitrophenyl)thio]-
• CAS No: 139461-67-9
• MF: C₁₄H₁₀N₂O₂S
• MW: 270.306401729584
• CID: 1271007
• Update Time: 2024-08-03

1H-Indole, 2-[(3-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-[(3-nitrophenyl)thio]-

• Inchi： 1S/C14H10N2O2S/c17-16(18)11-5-3-6-12(9-11)19-14-8-10-4-1-2-7-13(10)15-14/h1-9,15H
• InChI Key： DDRCHJQJXXPBJS-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C=C1SC1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 270.0464

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 497.9±25.0 °C(Predicted)
• PSA: 58.93
• pka: 15.53±0.30(Predicted)